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Compound of Interest

Compound Name: 3-Methylglutaric anhydride

Cat. No.: B1583352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3-Methylglutaric
anhydride, compiled from official Safety Data Sheets (SDS). It is intended to equip laboratory

and research professionals with the critical information needed to handle this chemical safely.

All data is presented in a structured format for clarity and ease of use, complemented by a

procedural workflow diagram for safe handling.

Chemical Identification and Properties
3-Methylglutaric anhydride is a white, low-melting crystalline solid.[1] It is essential to be

aware of its physical and chemical characteristics to ensure appropriate storage and handling.
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Property Value Source(s)

Molecular Formula C₆H₈O₃ [1][2]

Molecular Weight 128.13 g/mol [2]

CAS Number 4166-53-4 [3]

EC Number 224-020-6 [3]

Appearance
White crystalline low melting

solid
[1][4]

Melting Point 42-46 °C (lit.) [4]

Boiling Point 180-182 °C @ 25 mmHg (lit.) [3]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Methylglutaric anhydride is classified as a hazardous substance. The primary

hazards are related to irritation.[2] The GHS classification and associated statements are

summarized below.

Classification Hazard Class Hazard Code Hazard Statement

GHS Pictogram
GHS07 (Exclamation

Mark)
- -

Signal Word Warning - -

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[2]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
H335

May cause respiratory

irritation.[2]
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Safe Handling and Personal Protection
Adherence to strict safety protocols is mandatory when working with 3-Methylglutaric
anhydride. This includes the use of appropriate engineering controls and Personal Protective

Equipment (PPE).[2][6]

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

of dust or vapors.[2][6]

Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE):

Protection Type Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields or goggles (compliant

with EN 166 or OSHA 29 CFR

1910.133).

[2][7]

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile rubber).
[2]

Skin and Body Protection
Long-sleeved clothing and a

lab coat should be worn.
[2]

Respiratory Protection

For large-scale use or in

emergencies, a NIOSH/MSHA

or European Standard EN 136

approved respirator may be

necessary. Under normal

laboratory use with adequate

ventilation, it may not be

required.[2]

A logical workflow for handling this chemical, from initial assessment to final disposal, is crucial

for maintaining a safe laboratory environment.
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Phase 1: Assessment & Preparation

Phase 2: Handling & Use

Phase 3: Emergency & Disposal

Hazard Identification
(Skin/Eye/Resp Irritant)

Review SDS & Protocols

Consult

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine

Work in Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Safe Handling
- Avoid contact

- Avoid dust inhalation

Secure Storage
- Tightly closed container

- Cool, dry place

After Use

Waste Disposal
- Follow institutional & local

regulations

End of Lifecycle

Accidental Release
- Evacuate & Ventilate

- Clean up with appropriate gear

First Aid Measures
- Skin: Wash with soap/water

- Eyes: Rinse for 15 mins

If Exposed

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methylglutaric Anhydride.
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First Aid Measures
In case of accidental exposure, immediate action is critical. The following first aid measures

should be taken.[2]

Exposure Route First Aid Protocol Source(s)

Inhalation

Remove the individual to fresh

air. If breathing is difficult, seek

medical attention.

[2]

Skin Contact

Wash off immediately with

plenty of soap and water while

removing all contaminated

clothing.

[2][8]

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing and seek

medical attention.[2][8]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Drink plenty of water. Seek

immediate medical assistance.

[2][7]

Stability and Reactivity
Understanding the chemical stability and reactivity is key to preventing hazardous reactions.

Chemical Stability: Stable under recommended storage conditions.[7]

Conditions to Avoid: Exposure to moist air or water, as it can react to form the corresponding

acid.[7]
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Incompatible Materials: Strong oxidizing agents, acids, bases, alcohols, and amines.[7]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide

and carbon dioxide.[7]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties of 3-Methylglutaric anhydride have

not been fully investigated.[7] The GHS classification is based on its irritant properties. No

quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) are

provided in the reviewed safety data sheets.

Endocrine Disruptors: This product does not contain any known or suspected endocrine

disruptors.[2]

Ecological Information: Ecotoxicity data is not readily available. It is advised to prevent the

substance from entering drains and water courses.[7]

Note on Experimental Protocols
Safety Data Sheets are summary documents designed to provide essential hazard information

for safe handling. They typically do not include detailed experimental protocols for the

toxicological or physical tests conducted. The hazard classifications are often based on data

from analogous compounds, QSAR (Quantitative Structure-Activity Relationship) models, or

standardized tests (e.g., OECD guidelines) whose full methodologies are not detailed in the

SDS itself. Researchers requiring this level of detail would need to consult specialized

toxicological databases or the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Safety Guide to 3-Methylglutaric Anhydride
(CAS: 4166-53-4)]. BenchChem, [2025]. [Online PDF]. Available at:
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sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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